molecular formula C14H8N2S2 B1595236 2,2'-Dithiobis(benzonitrile) CAS No. 33174-74-2

2,2'-Dithiobis(benzonitrile)

Cat. No. B1595236
CAS RN: 33174-74-2
M. Wt: 268.4 g/mol
InChI Key: VPYVSDNWAWBSLU-UHFFFAOYSA-N
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Description

2,2’-Dithiobis(benzonitrile) is a chemical compound with the molecular formula C14H8N2S2 . It is also known by other names such as 2,2’-Dicyanodiphenyl disulfide and Bis (2-cyanophenyl) disulfide .


Synthesis Analysis

The synthesis of 2,2’-Dithiobis(benzonitrile) involves several steps. One method involves using 2-cyanothioanisole as the starting material. The procedure yields 2,2’-dicyanodiphenyl disulfide in a yield of 92.1% based on 2-cyanothioanisole .


Molecular Structure Analysis

The molecular structure of 2,2’-Dithiobis(benzonitrile) consists of 14 carbon atoms, 8 hydrogen atoms, 2 nitrogen atoms, and 2 sulfur atoms . The molecular weight is 268.36 .


Chemical Reactions Analysis

The photochemical reaction dynamics of 2,2’-Dithiobis(benzonitrile) have been studied. The benzothiazole-2-thiyl (BS) radical, produced by 330 nm ultraviolet photolysis of 2,2’-Dithiobis(benzonitrile), reacts with styrene to form an addition product. This reaction is observed on the picosecond time scale .


Physical And Chemical Properties Analysis

2,2’-Dithiobis(benzonitrile) is a cream to light yellow powder . It has a melting point of 105-106℃ and a predicted boiling point of 441.2±30.0 °C. The predicted density is 1.35±0.1 g/cm3 .

Safety And Hazards

2,2’-Dithiobis(benzonitrile) is classified as a combustible liquid and is harmful if swallowed or in contact with skin . It is advised to wear personal protective equipment, ensure adequate ventilation, and avoid ingestion and inhalation .

Future Directions

The photochemical reaction dynamics of 2,2’-Dithiobis(benzonitrile) have been studied, and there is potential for further investigation in this area . Additionally, the compound’s properties make it a valuable compound in the rubber industry and other sectors .

properties

CAS RN

33174-74-2

Product Name

2,2'-Dithiobis(benzonitrile)

Molecular Formula

C14H8N2S2

Molecular Weight

268.4 g/mol

IUPAC Name

2-[(2-cyanophenyl)disulfanyl]benzonitrile

InChI

InChI=1S/C14H8N2S2/c15-9-11-5-1-3-7-13(11)17-18-14-8-4-2-6-12(14)10-16/h1-8H

InChI Key

VPYVSDNWAWBSLU-UHFFFAOYSA-N

SMILES

C1=CC=C(C(=C1)C#N)SSC2=CC=CC=C2C#N

Canonical SMILES

C1=CC=C(C(=C1)C#N)SSC2=CC=CC=C2C#N

Origin of Product

United States

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